Cas no 135274-69-0 (2-Methyl-4-oxopentan-3-yl acetate)

2-Methyl-4-oxopentan-3-yl acetate structure
135274-69-0 structure
Product name:2-Methyl-4-oxopentan-3-yl acetate
CAS No:135274-69-0
MF:C8H14O3
MW:158.194962978363
CID:2771314
PubChem ID:15013181

2-Methyl-4-oxopentan-3-yl acetate Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-4-oxopentan-3-yl acetate
    • DTXCID20517721
    • DTXSID30566947
    • 135274-69-0
    • Inchi: InChI=1S/C8H14O3/c1-5(2)8(6(3)9)11-7(4)10/h5,8H,1-4H3
    • InChI Key: OSEWFLBCXFAEAU-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 158.094294304Da
  • Monoisotopic Mass: 158.094294304Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4Ų
  • XLogP3: 1.2

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